Ethyl 2-{[4-(2-methoxyethoxy)benzoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Molecular Formula: C21H25NO5S
• Molecular Weight: 403.5 g/mol
• IUPAC Name: ethyl 2-[[4-(2-methoxyethoxy)benzoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C21H25NO5S/c1-3-26-21(24)18-16-6-4-5-7-17(16)28-20(18)22-19(23)14-8-10-15(11-9-14)27-13-12-25-2/h8-11H,3-7,12-13H2,1-2H3,(H,22,23)
• InChI Key: VTKDSTQBIAWDER-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3=CC=C(C=C3)OCCOC

Description

Ethyl 2-{[4-(2-methoxyethoxy)benzoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as EMT or EMT-2, and it has been found to have a wide range of biochemical and physiological effects that make it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of EMT-2 is complex and not fully understood. However, it is believed to work by targeting specific cellular pathways involved in cell growth and survival. EMT-2 has been shown to inhibit the activity of several enzymes involved in cancer cell growth and to induce apoptosis in cancer cells. It has also been shown to modulate the activity of several neurotransmitters in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
EMT-2 has a wide range of biochemical and physiological effects, including anti-cancer, neuroprotective, and cardioprotective effects. It has been shown to induce apoptosis in cancer cells, protect neurons from damage, and improve heart function in animal models of cardiovascular disease. EMT-2 has also been found to have anti-inflammatory and antioxidant effects, which may contribute to its overall health benefits.

Advantages and Limitations for Lab Experiments

One of the main advantages of EMT-2 for lab experiments is its potent anti-cancer activity. This makes it a valuable tool for researchers studying cancer and looking for new anti-cancer therapies. Additionally, EMT-2 has been shown to have a wide range of other biochemical and physiological effects, making it a versatile compound for research in various fields. However, one limitation of EMT-2 is its complex synthesis process, which can make it difficult and expensive to produce in large quantities.

Future Directions

There are several future directions for research on EMT-2. One area of interest is the development of new anti-cancer therapies based on the compound. Researchers are also exploring the potential use of EMT-2 in the treatment of neurodegenerative diseases and cardiovascular disease. Additionally, there is interest in exploring the mechanism of action of EMT-2 in more detail, as well as identifying any potential side effects or limitations of the compound. Overall, EMT-2 is a promising compound with a wide range of potential applications in scientific research.

Synthesis Methods

The synthesis of EMT-2 involves several steps, including the reaction of 4-(2-methoxyethoxy)benzoic acid with thionyl chloride to produce 4-(2-methoxyethoxy)benzoyl chloride. This compound is then reacted with 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid ethyl ester to produce EMT-2. The synthesis of EMT-2 is a complex process that requires careful attention to detail and precise control of reaction conditions.

Scientific Research Applications

EMT-2 has been used in a wide range of scientific research applications, including studies on cancer, neurodegenerative diseases, and cardiovascular disease. EMT-2 has been found to have potent anti-cancer activity, and it has been shown to induce apoptosis (programmed cell death) in cancer cells. It has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, EMT-2 has been shown to have cardioprotective effects and may be useful in the treatment of cardiovascular disease.